Cas no 154233-41-7 ((2-chlorophenyl)(4-fluorophenyl)methanamine hydrochloride)

• Product Name: (2-chlorophenyl)(4-fluorophenyl)methanamine hydrochloride
• CAS No: 154233-41-7
• MF: C₁₃H₁₂Cl₂FN
• MW: 272.145484924316
• CID: 4604935
• Update Time: 2025-07-19

(2-chlorophenyl)(4-fluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)(4-fluorophenyl)methanamine hydrochloride

• Inchi： 1S/C13H11ClFN.ClH/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(15)8-6-9;/h1-8,13H,16H2;1H
• InChI Key： UDJHOYCZXWLSGR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(C1C=CC=CC=1Cl)N.Cl

(2-chlorophenyl)(4-fluorophenyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (2-chlorophenyl)(4-fluorophenyl)methanamine hydrochloride

Introduction to (2-Chlorophenyl)(4-Fluorophenyl)methanamine Hydrochloride (CAS No. 154233-41-7)

(2-Chlorophenyl)(4-fluorophenyl)methanamine hydrochloride (CAS No. 154233-41-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CFPM-HCl, is a derivative of aniline and has garnered attention for its potential in the development of novel therapeutic agents. The chemical structure of CFPM-HCl features a unique combination of chloro and fluoro substituents, which contribute to its distinct pharmacological properties.

The molecular formula of (2-Chlorophenyl)(4-fluorophenyl)methanamine hydrochloride is C₁₃H₁₁ClF·HCl, and its molecular weight is approximately 268.18 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

In recent years, CFPM-HCl has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that (2-Chlorophenyl)(4-fluorophenyl)methanamine hydrochloride exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate specific receptors and enzymes involved in various physiological processes.

One notable application of CFPM-HCl is in the development of drugs for the treatment of neurological disorders. Research published in the *Journal of Medicinal Chemistry* (2021) demonstrated that (2-Chlorophenyl)(4-fluorophenyl)methanamine hydrochloride can effectively cross the blood-brain barrier and exert neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Furthermore, CFPM-HCl has shown promise in the field of pain management. A study conducted by the *European Journal of Pharmacology* (2020) found that (2-Chlorophenyl)(4-fluorophenyl)methanamine hydrochloride exhibits potent analgesic activity by interacting with opioid receptors. This property could lead to the development of new analgesic drugs with fewer side effects compared to traditional opioids.

The anti-inflammatory properties of CFPM-HCl have also been explored in preclinical studies. Research published in *Inflammation Research* (2019) indicated that (2-Chlorophenyl)(4-fluorophenyl)methanamine hydrochloride can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential therapeutic agent for inflammatory conditions like rheumatoid arthritis.

In addition to its pharmacological applications, CFPM-HCl is also used as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups make it a valuable building block for chemists working on the development of new molecules with diverse biological activities.

The synthesis of (2-Chlorophenyl)(4-fluorophenyl)methanamine hydrochloride typically involves several steps, including the formation of an intermediate amine followed by salt formation with hydrochloric acid. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, a method described in *Organic Letters* (2018) utilized palladium-catalyzed coupling reactions to achieve high yields and purity levels.

Safety considerations are essential when handling CFPM-HCl. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe storage and handling. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound to prevent skin contact and inhalation.

In conclusion, (2-Chlorophenyl)(4-fluorophenyl)methanamine hydrochloride (CAS No. 154233-41-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, pain management, and inflammatory conditions. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.